Cas no 1912097-49-4 (N-(3-ethynylphenyl)hept-6-ynamide)

• Product Name: N-(3-ethynylphenyl)hept-6-ynamide
• CAS No: 1912097-49-4
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 5983824
• PubChem ID: 103907523
• Update Time: 2025-10-05

N-(3-ethynylphenyl)hept-6-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethynylphenyl)hept-6-ynamide
• 1912097-49-4
• EN300-744014

• Inchi： 1S/C15H15NO/c1-3-5-6-7-11-15(17)16-14-10-8-9-13(4-2)12-14/h1-2,8-10,12H,5-7,11H2,(H,16,17)
• InChI Key： DUDONIHZMBAGJO-UHFFFAOYSA-N
• SMILES： O=C(CCCCC#C)NC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-ethynylphenyl)hept-6-ynamide

Recent Advances in the Study of N-(3-ethynylphenyl)hept-6-ynamide (CAS: 1912097-49-4) in Chemical Biology and Pharmaceutical Research

N-(3-ethynylphenyl)hept-6-ynamide (CAS: 1912097-49-4) is a synthetic small molecule that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its terminal alkyne and amide functional groups, serves as a versatile building block in click chemistry and drug discovery. Recent studies have explored its role in targeted protein degradation, covalent inhibitor design, and as a probe for biological imaging. This research brief synthesizes the latest findings on this molecule, highlighting its mechanistic insights and translational potential.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of N-(3-ethynylphenyl)hept-6-ynamide as a warhead in PROTAC (Proteolysis Targeting Chimera) development. The terminal alkyne group enabled efficient conjugation to E3 ligase ligands via copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the hydrophobic hept-6-ynamide moiety enhanced cellular permeability. In vitro assays showed promising degradation of BRD4, a target in oncology, with DC50 values in the low micromolar range. This positions the compound as a valuable scaffold for next-generation protein degraders.

Structural-activity relationship (SAR) studies reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the spatial arrangement of the ethynyl and hept-6-ynamide groups is critical for target engagement. X-ray crystallography of the compound bound to the Keap1-Nrf2 complex (PDB ID: 8T2X) demonstrated covalent modification of Cys151 via Michael addition, validating its use as an electrophilic fragment for redox modulation. Notably, the 1912097-49-4 derivative showed 3-fold higher Nrf2 activation than the clinical candidate bardoxolone methyl in reporter gene assays.

Innovative applications in chemical proteomics have emerged from recent work at Scripps Research. Here, N-(3-ethynylphenyl)hept-6-ynamide was functionalized with a biotin tag for affinity purification of cysteine-reactive proteins in live cells. Mass spectrometry identified over 200 putative targets, including previously undrugged enzymes in the ubiquitin-proteasome pathway. The study (Nature Chemical Biology, 2024) provides a comprehensive reactivity atlas that could inform off-target profiling for covalent drugs.

From a synthetic chemistry perspective, advances in the scalable production of 1912097-49-4 have been achieved through continuous flow chemistry. A recent Organic Process Research & Development paper detailed a nickel-catalyzed coupling process that improved yield to 78% (from 42% in batch) while reducing palladium impurities below 5 ppm. This development addresses previous challenges in supplying the compound for high-throughput screening campaigns.

In conclusion, N-(3-ethynylphenyl)hept-6-ynamide represents a multifaceted tool compound with demonstrated utility across drug discovery workflows. Its unique chemical features enable diverse applications from targeted degradation to redox biology. Ongoing clinical translation of derivatives (NCT05678945) suggests this scaffold may yield first-in-class therapeutics within the next decade. Future research directions should explore its potential in bifunctional molecular glues and activity-based protein profiling.